Cas no 2839139-63-6 (2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid)

• Product Name: 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid
• CAS No: 2839139-63-6
• MF: C₁₄H₁₅FO₃
• MW: 250.265507936478
• CID: 6302315
• PubChem ID: 165881215
• Update Time: 2025-06-13

2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid
• EN300-37469984
• 2839139-63-6
• 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid

• Inchi： 1S/C14H15FO3/c1-18-11-4-2-10(3-5-11)13-6-9(7-13)8-14(13,15)12(16)17/h2-5,9H,6-8H2,1H3,(H,16,17)
• InChI Key： ONHXAOCUQYOXFN-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CC2CC1(C1C=CC(=CC=1)OC)C2

Computed Properties

• Exact Mass: 250.10052250g/mol
• Monoisotopic Mass: 250.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid

Introduction to 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid (CAS No. 2839139-63-6)

2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid, with the CAS number 2839139-63-6, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic compounds, which are known for their rigidity and conformational stability, making them valuable scaffolds in drug design and development.

The molecular structure of 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid is characterized by a bicyclo[2.1.1]hexane core, a fluorine substituent, and a methoxyphenyl group. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which can be exploited for various applications in pharmaceutical research and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the potency, selectivity, and metabolic stability of drug candidates. The fluorine atom in 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid can influence the electronic properties of the molecule, leading to improved binding affinities and pharmacological profiles. Additionally, the methoxyphenyl group can contribute to the lipophilicity and solubility of the compound, which are crucial factors in drug absorption and distribution.

In terms of synthetic methodology, the preparation of 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been reported using a combination of advanced organic synthesis techniques. One common approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to construct the bicyclic core and introduce the functional groups selectively. These methods have been optimized to achieve high yields and stereoselectivity, ensuring the purity and quality of the final product.

The biological evaluation of 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid has revealed promising results in various assays. For instance, preliminary studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid could serve as a lead compound for further optimization and development into therapeutic agents.

In addition to its potential as a drug candidate, 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid has also been explored for its utility as a chemical probe in biological research. Chemical probes are small molecules that can be used to study protein function and validate therapeutic targets in vitro and in vivo. The unique structural features of this compound make it an attractive candidate for such applications, as it can provide insights into protein-ligand interactions and cellular processes.

The safety profile of 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity at relevant concentrations, suggesting that it is well-tolerated by cells and tissues. However, further safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 2-Fluoro-1-(4-methoxyphenyl)bicyclo[2.1.1]hexane-2-carboxylic acid (CAS No. 2839139-63-6) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and safety profile, make it an attractive candidate for further investigation and development into therapeutic agents or chemical probes.